![molecular formula C13H17N3O B2702250 N-[(2-ethylpyrazol-3-yl)methyl]-4-methoxyaniline CAS No. 1006451-51-9](/img/structure/B2702250.png)
N-[(2-ethylpyrazol-3-yl)methyl]-4-methoxyaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazole ring, an aniline group, and a methoxy group. These functional groups could potentially engage in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar methoxy and amino groups could impact its solubility in different solvents .Scientific Research Applications
Antibacterial Activity and DNA Polymerase Inhibition
One study focused on the synthesis and screening of substituted uracils for their ability to inhibit bacterial DNA polymerase III and the growth of Gram-positive bacteria. These compounds showed potent antibacterial activity against Gram-positive organisms and protected mice from lethal infections, highlighting the potential of similar compounds in developing new antibacterial agents (C. Zhi et al., 2005).
Wine Flavor Modification
Research on methoxypyrazines, nitrogenous heterocyclic compounds, has shown their impact on the flavor of red grape berries and wines. These compounds are responsible for imparting green bell, vegetal, and herbal odors. Understanding the biosynthesis and concentration levels of these compounds in grapes can guide the selection of grape varieties to improve wine quality (Yanxia Zhang et al., 2022).
Photoelectrochemistry and Spectroscopy
Substituted polyanilines, including poly(o-methoxyaniline), have been studied for their photoelectrochemical and spectroscopic properties. Research into these polymers' electrochemical behavior and interaction with light could inform the development of novel materials for electronics or sensors (P. Kilmartin & G. Wright, 1999).
Corrosion Inhibition
The inhibitory effects of bipyrazole compounds on the corrosion of pure iron in acidic media were studied. These compounds, including specific pyrazole derivatives, showed significant efficiency in preventing corrosion, suggesting applications in materials science for protecting metals from degradation (A. Chetouani et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(2-ethylpyrazol-3-yl)methyl]-4-methoxyaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O/c1-3-16-12(8-9-15-16)10-14-11-4-6-13(17-2)7-5-11/h4-9,14H,3,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPRWVEDRXWYHLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)CNC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-ethylpyrazol-3-yl)methyl]-4-methoxyaniline | |
CAS RN |
1006451-51-9 |
Source
|
Record name | N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-4-methoxyaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.